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Compound of Interest

Compound Name: Kojitriose

CAS No.: 74738-47-9

Cat. No.: B12349901

Get Quote

Kojitriose, a trisaccharide with the chemical formula C₁₈H₃₂O₁₆, is a carbohydrate molecule of

increasing interest in the fields of biochemistry and pharmacology. This technical guide

provides a comprehensive overview of its chemical properties, enzymatic synthesis, and

potential biological activities, with a focus on its relevance to researchers, scientists, and drug

development professionals.

Core Chemical and Physical Data
Kojitriose is an oligosaccharide composed of three glucose units linked by α-1,2 glycosidic

bonds. Its fundamental properties are summarized in the table below for quick reference.

Property Value Citation(s)

CAS Number 74738-47-9

Molecular Weight 504.44 g/mol

Molecular Formula C₁₈H₃₂O₁₆
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Enzymatic Synthesis of Kojitriose
The primary method for producing Kojitriose is through enzymatic synthesis, which offers high

specificity and yield. The key enzyme involved in this process is kojibiose phosphorylase

(KPase). This enzyme catalyzes the transfer of a glucose unit from a donor substrate, such as

β-D-glucose-1-phosphate (β-G1P), to an acceptor molecule.

Experimental Protocol: Enzymatic Synthesis
A common method for synthesizing kojioligosaccharides, including kojitriose, involves the

reaction of glucose and β-D-glucose-1-phosphate in the presence of kojibiose phosphorylase.

[1] By adjusting the ratio of glucose to β-G1P, the average degree of polymerization of the

resulting oligosaccharides can be controlled.[1]

A second method utilizes the simultaneous action of kojibiose phosphorylase and maltose

phosphorylase (MPase) with maltose as the starting material.[1] This approach can yield

kojioligosaccharides at approximately 70% under optimal conditions.[1] The principal products

of this synthesis are 4-α-D-Kojibiosyl-glucose, kojitriose, and kojitetraose.[1]

Generalized Reaction Scheme:
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Fig. 1: Enzymatic synthesis of Kojitriose.

Purification of Kojitriose
Following enzymatic synthesis, the reaction mixture contains a range of kojioligosaccharides

with varying degrees of polymerization. Purification of kojitriose is typically achieved using

column chromatography techniques.

Experimental Protocol: Purification

While specific, detailed protocols for the purification of Kojitriose are not readily available in

the public domain, a general approach can be outlined based on the separation of other

oligosaccharides. Toyopearl HW-40S column chromatography has been successfully used to

isolate trisaccharides synthesized using kojibiose phosphorylase.[2] High-Performance Liquid

Chromatography (HPLC) with a suitable stationary phase, such as an amino-functionalized

silica gel or a specialized carbohydrate column, would be the method of choice for achieving

high purity. A gradient elution with a mobile phase consisting of acetonitrile and water is

commonly employed for separating oligosaccharides.

Generalized Purification Workflow:
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Fig. 2: Generalized purification workflow for Kojitriose.

Potential Biological Activities and Mechanisms
Research into the biological effects of kojioligosaccharides, including kojitriose, is an emerging

area. The primary reported activities are related to their potential as prebiotics and their

interaction with digestive enzymes.
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Prebiotic Potential
Kojibiose, a disaccharide component of kojitriose, has been shown to be utilized by beneficial

gut bacteria such as Bifidobacterium, Lactobacillus, Clostridium, Bacteroides, and

Eubacterium.[3] This suggests that kojitriose may also act as a prebiotic, selectively promoting

the growth of these beneficial microorganisms in the gut. The fermentation of such prebiotics

by gut microbiota leads to the production of short-chain fatty acids (SCFAs), which are known

to have numerous health benefits.

Hypothesized Prebiotic Mechanism:
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Fig. 3: Hypothesized prebiotic mechanism of Kojitriose.

Resistance to Digestion
An important characteristic of kojioligosaccharides, including kojitriose, is their resistance to

hydrolysis by human digestive enzymes.[1] Studies have shown that they are not broken down

by salivary amylase, artificial gastric juice, pancreatic amylase, or small intestinal enzymes.[1]

This resistance allows them to reach the colon intact, where they can be utilized by the gut

microbiota, further supporting their potential as prebiotics.
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α-Glucosidase Inhibition
Kojibiose has been investigated for its role as an α-glucosidase inhibitor.[3] α-Glucosidase is an

enzyme responsible for the breakdown of complex carbohydrates into glucose in the small

intestine. Inhibition of this enzyme can slow down glucose absorption and may be beneficial in

managing blood sugar levels. While specific studies on the α-glucosidase inhibitory activity of

kojitriose are limited, its structural similarity to kojibiose suggests it may possess similar

properties.

Conclusion
Kojitriose is a promising oligosaccharide with potential applications in the food and

pharmaceutical industries. Its enzymatic synthesis provides a viable route for production, and

its resistance to digestion and potential prebiotic activity make it a candidate for further

investigation as a functional food ingredient. The exploration of its potential as an α-

glucosidase inhibitor also warrants further research for its application in drug development. This

technical guide provides a foundational understanding of Kojitriose, and it is anticipated that

future research will further elucidate its biological mechanisms and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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